Cas no 81575-46-4 (Thiazolium,5-[2-[3-[bis(2-chloroethyl)amino]-1-oxopropoxy]ethyl]-3-[(1,6-dihydro-2-methyl-6-oxo-5-pyrimidinyl)methyl]-4-methyl-)

• Product Name: Thiazolium,5-[2-[3-[bis(2-chloroethyl)amino]-1-oxopropoxy]ethyl]-3-[(1,6-dihydro-2-methyl-6-oxo-5-pyrimidinyl)methyl]-4-methyl-
• CAS No: 81575-46-4
• MF: C₁₉H₂₇Cl₂N₄O₃S
• MW: 462.413681268692
• CID: 722654
• PubChem ID: 3036182
• Update Time: 2025-04-19

Thiazolium,5-[2-[3-[bis(2-chloroethyl)amino]-1-oxopropoxy]ethyl]-3-[(1,6-dihydro-2-methyl-6-oxo-5-pyrimidinyl)methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolium,5-[2-[3-[bis(2-chloroethyl)amino]-1-oxopropoxy]ethyl]-3-[(1,6-dihydro-2-methyl-6-oxo-5-pyrimidinyl)methyl]-4-methyl-
• 3-(2,2-dichlorodiethyl)aminopropionic acid oxythiamine ester
• 5-{3-[Bis(2-chloroethyl)amino]-4-carboxybutyl}-3-[(4-hydroxy-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium
• Oxythiamine 3-(2,2-dichlorodiethyl)aminopropionate
• Ddaaoe
• Thiazolium, 5-(2-(3-bis(2-(chloroethyl)amino)-1-oxopropoxy)ethyl)-3-((1,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)methyl)-4-methyl-
• 81575-46-4
• 5-(2-(3-Bis(2-(chloroethyl)amino)-1-oxopropoxy)ethyl)-3-((1,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)methyl)-4-methylthiazolium
• (3R)-3-[bis(2-chloroethyl)amino]-5-[4-methyl-3-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]-1,3-thiazol-3-ium-5-yl]pentanoic acid
• DTXSID601002063

• Inchi： 1S/C19H26Cl2N4O3S/c1-13-17(4-3-16(9-18(26)27)24(7-5-20)8-6-21)29-12-25(13)11-15-10-22-14(2)23-19(15)28/h10,12,16H,3-9,11H2,1-2H3,(H-,22,23,26,27,28)/p+1/t16-/m1/s1
• InChI Key： KLKBSADUICOGHD-MRXNPFEDSA-O
• SMILES： ClCCN(CCCl)[C@@H](CC(=O)O)CCC1=C(C)[N+](=CS1)CC1=CN=C(C)NC1=O

Computed Properties

• Exact Mass: 461.118
• Monoisotopic Mass: 461.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 114Ų